Cas no 1261895-62-8 (2-fluoro-4-(3-methylsulfonylphenyl)phenol)

• Product Name: 2-fluoro-4-(3-methylsulfonylphenyl)phenol
• CAS No: 1261895-62-8
• MF: C₁₃H₁₁FO₃S
• MW: 266.288046121597
• MDL: MFCD18313993
• CID: 1219164
• PubChem ID: 53219670
• Update Time: 2025-06-09

2-fluoro-4-(3-methylsulfonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3-methylsulfonylphenyl)phenol
• 1261895-62-8
• 3-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-4-ol
• DTXSID90684494
• MFCD18313993
• 2-Fluoro-4-(3-methylsulfonylphenyl)phenol, 95%

• MDL： MFCD18313993
• Inchi： 1S/C13H11FO3S/c1-18(16,17)11-4-2-3-9(7-11)10-5-6-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key： DGFXNZRLNGMGGU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=CC(=C(C=2)F)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 266.04129354g/mol
• Monoisotopic Mass: 266.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-4-(3-methylsulfonylphenyl)phenol

Introduction to 2-fluoro-4-(3-methylsulfonylphenyl)phenol (CAS No. 1261895-62-8)

2-fluoro-4-(3-methylsulfonylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261895-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fluoro-substituted aromatic ring system combined with a sulfonyl group, which imparts unique electronic and steric properties. The structural motif of 2-fluoro-4-(3-methylsulfonylphenyl)phenol makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The presence of a fluoro group at the 2-position of the phenyl ring is a critical feature that influences the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug efficacy. In contrast, the 3-methylsulfonylphenyl moiety introduces a strong electron-withdrawing effect through the sulfonyl group, which can fine-tune the electronic distribution across the aromatic system. This combination of structural elements makes 2-fluoro-4-(3-methylsulfonylphenyl)phenol an intriguing scaffold for medicinal chemists seeking to design molecules with enhanced bioactivity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 2-fluoro-4-(3-methylsulfonylphenyl)phenol with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses, making it a potential lead compound for the development of anti-inflammatory therapies. Additionally, its structural features are reminiscent of known bioactive molecules, which further supports its candidacy for further investigation.

The synthesis of 2-fluoro-4-(3-methylsulfonylphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include fluorination reactions, sulfonylation processes, and phenolic functionalization. The use of advanced catalytic systems has improved the efficiency of these transformations, allowing for scalable production of this compound for research purposes.

In vitro studies have begun to unravel the mechanistic aspects of 2-fluoro-4-(3-methylsulfonylphenyl)phenol, revealing its interaction with various biological targets. Preliminary data indicate that this compound may interfere with signal transduction pathways associated with diseases such as cancer and neurodegeneration. The ability to modulate these pathways holds significant therapeutic potential and underscores the importance of continued research into this molecule.

The pharmaceutical industry has shown interest in developing novel fluorinated sulfonyl compounds due to their broad spectrum of biological activities. 2-fluoro-4-(3-methylsulfonylphenyl)phenol exemplifies this trend, as it combines structural elements known to enhance drug-like properties. Its potential applications extend beyond anti-inflammatory therapies to include neuroprotective and anticancer agents, depending on further optimization and validation.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for compounds like 2-fluoro-4-(3-methylsulfonylphenyl)phenol. These partnerships will leverage cutting-edge technologies such as high-throughput screening and structure-based drug design to identify derivatives with improved efficacy and reduced side effects.

The safety profile of 2-fluoro-4-(3-methylsulfonylphenyl)phenol is another critical aspect that requires thorough evaluation. While preliminary studies suggest that this compound is well-tolerated in preclinical models, comprehensive toxicological assessments are necessary before it can be considered for clinical trials. Such evaluations will focus on potential hepatotoxicity, renal toxicity, and other adverse effects associated with prolonged exposure.

In conclusion, 2-fluoro-4-(3-methylsulfonylphenyl)phenol (CAS No. 1261895-62-8) represents a promising area of investigation in medicinal chemistry. Its unique structural features position it as a valuable scaffold for developing novel therapeutic agents with applications in multiple disease areas. Continued research efforts will be essential to fully elucidate its biological potential and translate these findings into clinical benefits for patients worldwide.